Cas no 10340-55-3 (3,6-diphenoxypyridazine)

• Product Name: 3,6-diphenoxypyridazine
• CAS No: 10340-55-3
• MF: C₁₆H₁₂N₂O₂
• MW: 264.278683662415
• CID: 1137210
• PubChem ID: 13026368
• Update Time: 2025-04-20

3,6-diphenoxypyridazine Chemical and Physical Properties

Names and Identifiers

• 3,6-diphenoxypyridazine
• 3,6-Bis-phenoxy-pyridazin
• SureCN4276104
• 3,6-diphenoxy-pyridazine
• 3,6-Diphenoxy-pyridazin
• AGN-PC-00KIVU
• Pyridazine, 3,6-diphenoxy-
• CTK0G7043
• 3,6-Bis-phenoxy-pyridazin; SureCN4276104; 3,6-diphenoxy-pyridazine; 3,6-Diphenoxy-pyridazin; AGN-PC-00KIVU; Pyridazine, 3,6-diphenoxy-; CTK0G7043;
• 10340-55-3
• JHDSLXBQHANMJH-UHFFFAOYSA-N
• SCHEMBL4276104
• 3,6-diphenoxypvridazine
• DTXSID10515579

• Inchi： 1S/C16H12N2O2/c1-3-7-13(8-4-1)19-15-11-12-16(18-17-15)20-14-9-5-2-6-10-14/h1-12H
• InChI Key： JHDSLXBQHANMJH-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(N=N1)OC1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 264.08996
• Monoisotopic Mass: 264.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44.2Ų

Experimental Properties

• PSA: 44.24
• LogP: 4.06120